amine CAS No. 1248715-33-4](/img/structure/B1530182.png)
[2-(Furan-2-yl)ethyl](prop-2-en-1-yl)amine
Overview
Description
“2-(Furan-2-yl)ethylamine” is a chemical compound with the CAS Number: 1248715-33-4 . Its molecular formula is C9H13NO and it has a molecular weight of 151.21 . The IUPAC name for this compound is N-[2-(2-furyl)ethyl]-2-propen-1-amine . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “2-(Furan-2-yl)ethylamine” is 1S/C9H13NO/c1-2-6-10-7-5-9-4-3-8-11-9/h2-4,8,10H,1,5-7H2 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
“2-(Furan-2-yl)ethylamine” is a liquid at room temperature . It has a molecular weight of 151.21 .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “2-(Furan-2-yl)ethylamine”, have been recognized for their antibacterial properties. They are particularly effective against both gram-positive and gram-negative bacteria. The inclusion of the furan nucleus in these compounds is a key synthetic strategy in the development of new drugs aimed at combating microbial resistance . This resistance has become a global issue, making the search for novel antibacterial agents with different mechanisms of action a high priority.
Antiviral Applications
The furan ring is also a component in compounds with antiviral activities. For instance, furan derivatives have been synthesized and tested for their efficacy against various RNA and DNA viruses. These compounds can be designed to inhibit specific viral enzymes or processes, which is crucial in the development of treatments for viral infections .
Anti-Inflammatory and Analgesic Uses
Compounds containing the furan moiety have been shown to possess anti-inflammatory and analgesic effects. This makes them potential candidates for the development of new medications to treat conditions associated with inflammation and pain .
Anticancer Potential
The structural features of furan derivatives, including “2-(Furan-2-yl)ethylamine”, allow them to interact with various biological targets, which can be exploited in cancer therapy. Their ability to modulate the activity of certain enzymes or signaling pathways can lead to the development of novel anticancer drugs .
Enzyme Inhibition
In biochemical research, furan derivatives can act as enzyme inhibitors. They can be used to study enzyme kinetics and mechanisms or as a tool to modulate enzymatic activity in various biological processes. For example, certain furan compounds have shown dose-dependent inhibition of enzymes like monophenolase .
Pharmacological Research
The furan ring is a common feature in many pharmacologically active compounds. Its presence in molecules can enhance their therapeutic efficacy and bioavailability. Therefore, “2-(Furan-2-yl)ethylamine” and its analogs can be valuable in pharmacological studies to develop new drugs with improved properties .
Chemical Synthesis and Drug Design
The versatile chemistry of furan derivatives allows for their use in the synthesis of complex organic molecules. They can serve as building blocks or intermediates in the construction of drug-like molecules with desired biological activities .
Agricultural Chemistry
Furan derivatives have applications in agricultural chemistry as well. They can be used in the synthesis of plant hormones or as part of pesticides and fungicides. Their biological activity can be tailored to target specific pests or diseases, thereby protecting crops and improving yield .
Safety and Hazards
properties
IUPAC Name |
N-[2-(furan-2-yl)ethyl]prop-2-en-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-2-6-10-7-5-9-4-3-8-11-9/h2-4,8,10H,1,5-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXHBTXFCUCDFOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNCCC1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(Furan-2-yl)ethyl](prop-2-en-1-yl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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